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Compound of Interest

Compound Name: N-Desmethylhydroxyterbinafine

CAS No.: 162227-14-7

Cat. No.: B1145590 Get Quote

Executive Directive: The Ecological Imperative
N-Desmethylhydroxyterbinafine is a primary metabolite of the antifungal agent Terbinafine.

While often handled in milligram quantities for bioanalytical assays (HPLC/MS), it retains the

core toxicological pharmacophore of its parent compound.

The Critical Hazard: Terbinafine and its derivatives are classified as very toxic to aquatic life

with long-lasting effects (H410).[1] Conventional wastewater treatment plants (WWTPs) are

generally ineffective at degrading these allylamine structures, leading to bioaccumulation in

aquatic food webs.

Operational Rule #1: Under no circumstances shall N-Desmethylhydroxyterbinafine (solid

reference standards or liquid eluents) be disposed of via sanitary sewer drains. All disposal

must follow a zero-discharge protocol to the environment.

Hazard Profile & Waste Characterization
Before initiating disposal, you must characterize the waste stream. This metabolite typically

exists in two states in R&D: as a pure reference powder or as a dissolved component in HPLC

mobile phases.
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Toxicological Data Summary
Parameter Classification Hazard Statement

Aquatic Toxicity Category 1 (Acute & Chronic)
H410: Very toxic to aquatic life

with long-lasting effects.

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Target Organ STOT SE 3
H335: May cause respiratory

irritation.[1]

Waste Classification Matrix
Proper classification determines the regulatory pathway (RCRA vs. Non-RCRA).

Waste State Composition
Regulatory
Classification (US
EPA/Global)

Disposal Code
(Typical)

Solid Waste

Pure N-

Desmethylhydroxyterb

inafine (expired

standard, spills).

Non-RCRA Regulated

Hazardous Waste

(Toxic).

Check Local Code

(often "Non-RCRA

Pharm Waste")

Liquid Waste (A)

Dissolved in

Methanol/Acetonitrile

(HPLC Waste).

RCRA Hazardous

Waste

(Ignitable/Toxic).

D001 (Ignitable), F003

(Spent Solvents)

Liquid Waste (B)
Dissolved in

Water/Buffer only.

Non-RCRA Regulated

Hazardous Waste

(Aquatic Toxin).

Non-RCRA Toxic
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Expert Insight: Even if the concentration of the metabolite is low (<0.1%) in your HPLC waste,

the presence of organic solvents (Acetonitrile/Methanol) dictates that the entire container must

be managed as RCRA Hazardous Waste (Ignitable).

Operational Disposal Protocol (Step-by-Step)
This protocol ensures compliance with 40 CFR 262 (USA) and global Good Laboratory

Practices (GLP).

Phase 1: Segregation & Containerization
Objective: Prevent cross-contamination and dangerous reactions.

Select the Container:

Liquids: Use High-Density Polyethylene (HDPE) carboys or Amber Glass bottles (if solvent

compatibility requires).

Solids: Use wide-mouth HDPE jars.

Segregation Logic:

Do NOT mix with oxidizing agents (e.g., peroxides, nitric acid). Allylamine structures can

react vigorously with strong oxidizers.

Do NOT mix with biohazardous waste. Chemical toxicity takes precedence, but mixed

waste requires expensive incineration. Keep them separate.

Phase 2: Labeling & Accumulation
Objective: Clear communication of hazards to waste handlers.

Labeling Requirements:
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Must read: "HAZARDOUS WASTE".

Specific Contents: "Acetonitrile, Water, N-Desmethylhydroxyterbinafine".

Hazard Checkbox: Mark "Toxic" and "Ignitable" (if solvents are present).

Critical Addition: Add a secondary sticker or note: "MARINE POLLUTANT - NO DRAIN

DISPOSAL".

Satellite Accumulation:

Keep the container in the specific lab area where the waste is generated.

Keep the cap tightly closed except when adding waste (prevents solvent evaporation and

inhalation hazards).

Phase 3: Final Disposal Workflow
The following diagram illustrates the decision logic for disposing of this specific metabolite.
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Waste Generation:
N-Desmethylhydroxyterbinafine

Determine Physical State
& Matrix

Solid / Pure Substance
(Expired Standard/Spill)

Liquid in Organic Solvent
(HPLC Waste: MeOH/ACN)

Liquid in Aqueous Buffer
(No Flammables)

Classify: Non-RCRA
Regulated Hazardous Waste

(Toxic to Aquatic Life)

Classify: RCRA Hazardous
(Ignitable D001 + Toxic)

Classify: Non-RCRA
Regulated Hazardous Waste

(Aquatic Toxin)

Label: 'Toxic - Marine Pollutant' Label: 'Hazardous Waste - Flammable'

Segregate into Approved
HDPE/Glass Container

Transfer to EHS/Vendor
Method: High Temp Incineration

Click to download full resolution via product page

Figure 1: Cradle-to-grave decision logic for N-Desmethylhydroxyterbinafine waste streams.
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Emergency Procedures: Spill Management
In the event of a spill of pure N-Desmethylhydroxyterbinafine powder or concentrated

solution:

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

If handling dry powder outside a fume hood, use an N95 or P100 particulate respirator to

prevent inhalation (H335).

Dry Spill (Powder):

Do not dry sweep (creates dust).

Cover with a wet paper towel (dampened with water) to suppress dust.

Scoop up the material and the towel; place into a hazardous waste bag/container.

Clean the surface with soap and water; collect all rinsate as hazardous waste.

Wet Spill (Liquid):

Absorb with inert material (vermiculite, sand, or chemical spill pads).

Do not use combustible materials (sawdust) if the solvent is flammable.

Place saturated absorbents into a sealed hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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